Cas no 253878-93-2 (3'-Cyanobiphenyl-3-carboxylic acid)

3'-Cyanobiphenyl-3-carboxylic acid Properties

Names and Identifiers

• 3'-Cyano-[1,1'-biphenyl]-3-carboxylic acid
• 3'-CYANO-BIPHENYL-3-CARBOXYLIC ACID
• 3-Cyanobiphenyl-3-carboxylic acid
• 3'-Cyanobiphenyl-3-carboxylic acid
• 3'-cyano[1,1'-biphenyl]-3-carboxylic acid
• 3'-Cyano-[1,1'-biphenyl]-3-carboxylicacid
• AKOS004117518
• 253678-93-2
• 3''-Cyanobiphenyl-3-carboxylic Acid
• DTXSID30948209
• CS-0207350
• J-015976
• SCHEMBL5529069
• BS-24888
• CHEMBL2089277
• 3'-Cyano[biphenyl]-3-carboxylic acid
• 3-(3-cyanophenyl)benzoic Acid
• DB-366396
• 253878-93-2
• MFCD04117360
• +Expand

• InChIKey： BFOFVXTZGJGLES-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C14H9NO2/c15-9-10-3-1-4-11(7-10)12-5-2-6-13(8-12)14(16)17/h1-8H,(H,16,17)CopyCopied
• SMILES： c1cc(cc(c1)c2cccc(c2)C(=O)O)C#NCopyCopied

Computed Properties

• Exact Mass: 223.063328530g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 223.063328530g/mol
• Heavy Atom Count: 17
• Complexity: 330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Boiling Point: 456.4±38.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 229.8±26.8 °C
• Density: 1.3±0.1 g/cm3